Cas no 268734-28-7 ((R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride)

• Product Name: (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride
• CAS No: 268734-28-7
• MF: C₁₀H₁₃Cl₂NO₂
• MW: 250.121721029282
• MDL: MFCD08461685
• CID: 67359
• PubChem ID: 24820263
• Update Time: 2025-06-15

(R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(2-chlorophenyl)butanoic acid hydrochloride
• (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride
• (R)-3-amino-4-(2-chlorophenyl)butanoic acid
• (R)-3-AMINO-4-(2-CHLORO-PHENYL)-BUTYRIC ACID HCL
• H-D-β-HoPhe(2-Cl)-OH.HCl
• SCHEMBL1310615
• (3R)-3-amino-4-(2-chlorophenyl)butanoic acid;hydrochloride
• 331763-53-2
• AKOS015890206
• (R)-3-Amino-4-(2-chloro-phenyl)-butyric acid-HCl
• FD10100
• 268734-28-7
• MFCD01860898
• AC-22151
• AS-48806
• (R)-3-Amino-4-(2-chlorophenyl)butanoicacidhydrochloride
• DTXSID00647459
• (r)-3-amino-4-(2-chlorophenyl)butyric acid hcl
• (3R)-3-Amino-4-(2-chlorophenyl)butanoic acid--hydrogen chloride (1/1)
• (R)-3-Amino-4-(2-chloro-phenyl)-butyric acid.HCl
• (R)-3-AMINO-4-(2-CHLOROPHENYL)-BUTYRIC ACID-HC
• (3R)-3-amino-4-(2-chlorophenyl)butanoic acid hydrochloride
• 2-Chloro-D-beta-homophenylalanine hydrochloride

• MDL： MFCD08461685
• Inchi： 1S/C10H12ClNO2.ClH/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m1./s1
• InChI Key： POAZZXSNVUMPBP-DDWIOCJRSA-N
• SMILES： ClC1C=CC=CC=1C[C@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 249.03200
• Monoisotopic Mass: 249.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Boiling Point: 388.4°Cat760mmHg
• Flash Point: 188.7°C
• PSA: 63.32000
• LogP: 3.18680
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride

Comprehensive Overview of (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride (CAS No. 268734-28-7)

(R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride (CAS No. 268734-28-7) is a chiral organic compound with significant applications in pharmaceutical research and development. This compound, characterized by its 2-chlorophenyl moiety and amino acid backbone, has garnered attention due to its potential role in modulating biological pathways. Researchers are increasingly exploring its utility in drug discovery, particularly in targeting neurological and metabolic disorders.

The structural uniqueness of (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride lies in its stereospecific configuration, which is critical for its bioactivity. The R-enantiomer exhibits distinct pharmacological properties compared to its S-counterpart, making it a valuable candidate for enantioselective synthesis. Recent studies highlight its potential as a building block for GABAergic analogs, a class of compounds that interact with neurotransmitter systems.

In the context of current trends, CAS No. 268734-28-7 is frequently searched in conjunction with terms like "chiral intermediates", "pharmaceutical building blocks", and "neuroactive compounds". These keywords reflect the growing demand for enantiopure substances in drug development. The compound’s relevance is further underscored by its mention in patents related to central nervous system (CNS) therapeutics, aligning with the industry’s focus on mental health and neurodegenerative diseases.

From a synthetic chemistry perspective, (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride is often synthesized via asymmetric hydrogenation or enzymatic resolution. Its hydrochloride salt form enhances stability and solubility, facilitating its use in preclinical formulations. Analytical techniques such as HPLC and NMR are routinely employed to confirm its purity and stereochemical integrity, addressing the stringent quality requirements of regulatory agencies.

The compound’s potential extends beyond therapeutics. For instance, it serves as a reference standard in metabolomics studies, aiding in the identification of endogenous metabolites. This dual applicability—both as a drug candidate and a research tool—positions CAS No. 268734-28-7 as a versatile asset in life sciences. Notably, its 2-chlorophenyl group contributes to lipophilicity, a property often leveraged in optimizing drug bioavailability.

Environmental and safety profiles of (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride are also under scrutiny, given the increasing emphasis on green chemistry. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption. Such efforts resonate with the broader push for biodegradable pharmaceuticals, a topic gaining traction in both academic and industrial circles.

In summary, (R)-3-Amino-4-(2-chlorophenyl)butyric acid hydrochloride (CAS No. 268734-28-7) exemplifies the intersection of chiral chemistry and drug discovery. Its multifaceted applications, coupled with the rising interest in precision medicine, ensure its continued relevance in scientific discourse. Future research may unveil novel derivatives or formulations, further expanding its utility in addressing unmet medical needs.